Cas no 1805504-56-6 (Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate)

Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate is a specialized benzoate derivative featuring a reactive aminomethyl group, a cyano substituent, and a methoxy functional group. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which allows for further derivatization and application in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both electron-donating (methoxy) and electron-withdrawing (cyano) groups enhances its utility in heterocyclic and peptidomimetic chemistry. Its ester group provides a handle for hydrolysis or transesterification, while the aminomethyl moiety enables condensation or amidation reactions. The compound’s well-defined reactivity profile makes it a valuable intermediate in medicinal chemistry and material science research.
Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate structure
1805504-56-6 structure
Product Name:Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate
CAS No:1805504-56-6
MF:C11H12N2O3
MW:220.224582672119
CID:4960531
Update Time:2025-08-05

Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate
    • Inchi: 1S/C11H12N2O3/c1-15-9-4-7(5-12)3-8(6-13)10(9)11(14)16-2/h3-4H,6,13H2,1-2H3
    • InChI Key: AEOYOIPQQKWUPK-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C#N)=CC(CN)=C1C(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 297
  • XLogP3: 0.3
  • Topological Polar Surface Area: 85.3

Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015001378-250mg
Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate
1805504-56-6 97%
250mg
475.20 USD 2021-06-21
Alichem
A015001378-500mg
Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate
1805504-56-6 97%
500mg
782.40 USD 2021-06-21
Alichem
A015001378-1g
Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate
1805504-56-6 97%
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1,490.00 USD 2021-06-21

Additional information on Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate

Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate (CAS No. 1805504-56-6): A Comprehensive Overview

Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate, identified by its CAS number 1805504-56-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a benzoate core with distinct functional groups, has garnered attention due to its potential applications in drug development and biochemical studies. The presence of an amino methyl group, a cyano group, and a methoxy group on the benzene ring imparts unique chemical properties that make it a valuable candidate for further investigation.

The structure of Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate lends itself to various chemical modifications and interactions, making it a versatile intermediate in synthetic chemistry. The benzoate moiety is well-known for its role in the synthesis of pharmaceuticals, while the amino and cyano groups can participate in hydrogen bonding and coordination chemistry, respectively. These features make the compound a promising candidate for exploring new synthetic pathways and drug candidates.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate has been studied for its potential role in various biochemical pathways. Research indicates that this compound may interact with specific enzymes and receptors, making it a candidate for further exploration in the development of new drugs targeting neurological disorders, inflammation, and other diseases.

The cyano group in Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate is particularly noteworthy, as it can participate in various chemical reactions, including nucleophilic addition and condensation reactions. This functionality allows for the synthesis of more complex molecules, which could be beneficial in drug design. Additionally, the methoxy group can influence the electronic properties of the molecule, affecting its reactivity and interactions with biological targets.

Recent studies have also explored the pharmacokinetic properties of Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate. These studies suggest that the compound has good solubility and stability under physiological conditions, which are crucial factors for its potential use in pharmaceutical formulations. Furthermore, preliminary toxicity studies indicate that the compound is well-tolerated at moderate doses, suggesting its safety profile is favorable for further development.

The synthesis of Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the benzoate core, followed by functionalization with the amino methyl group, cyano group, and methoxy group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to achieve these transformations efficiently.

The benzoate core itself is a well-studied moiety in medicinal chemistry due to its presence in numerous pharmacologically active compounds. The ability to modify this core structure allows for the exploration of a wide range of biological activities. Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate represents an interesting derivative that combines several functional groups known to enhance bioactivity.

In conclusion, Methyl 2-aminomethyl-4-cyano-6-methoxybenzoate (CAS No. 1805504-56-6) is a compound with significant potential in pharmaceutical research. Its unique structural features and favorable chemical properties make it a valuable intermediate for synthesizing new drugs targeting various diseases. Ongoing research continues to explore its applications in drug development, highlighting its importance as a building block in medicinal chemistry.

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